Cas no 651769-72-1 (Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-)
651769-72-1 structure
Product Name:Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-
CAS No:651769-72-1
MF:C14H12N6O3S
MW:344.348480224609
CID:403280
PubChem ID:58740468
Update Time:2025-04-19
Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-
- N-(4-sulfamoylphenyl)-4-(2H-tetrazol-5-yl)benzamide
- DTXSID50729835
- 651769-72-1
-
- Inchi: 1S/C14H12N6O3S/c15-24(22,23)12-7-5-11(6-8-12)16-14(21)10-3-1-9(2-4-10)13-17-19-20-18-13/h1-8H,(H,16,21)(H2,15,22,23)(H,17,18,19,20)
- InChI Key: WNOGITRXIKVDCS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C1C=CC(C2N=NNN=2)=CC=1)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 344.06936
- Monoisotopic Mass: 344.06915944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 143.72
Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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